Cas no 59935-80-7 (1,2-Benzenedicarboxylic acid, bis(3-methylphenyl) ester)
59935-80-7 structure
Product Name:1,2-Benzenedicarboxylic acid, bis(3-methylphenyl) ester
CAS No:59935-80-7
MF:C22H18O4
MW:346.375926494598
CID:336756
PubChem ID:6425687
Update Time:2025-04-19
1,2-Benzenedicarboxylic acid, bis(3-methylphenyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylic acid, bis(3-methylphenyl) ester
- bis(3-methylphenyl) benzene-1,2-dicarboxylate
- CNZWUMLUHRMYDE-UHFFFAOYSA-N
- Phthalic acid, di(3-methylphenyl) ester
- DTXSID60423756
- CHEBI:144344
- 59935-80-7
-
- Inchi: 1S/C22H18O4/c1-15-7-5-9-17(13-15)25-21(23)19-11-3-4-12-20(19)22(24)26-18-10-6-8-16(2)14-18/h3-14H,1-2H3
- InChI Key: CNZWUMLUHRMYDE-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=CC=C1C(=O)OC1=CC=CC(C)=C1)=O)C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 346.12054
- Monoisotopic Mass: 346.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,2-Benzenedicarboxylic acid, bis(3-methylphenyl) ester Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
59935-80-7 (1,2-Benzenedicarboxylic acid, bis(3-methylphenyl) ester) Related Products
- 724-98-1(2-(Phenoxymethyl)benzoic acid)
- 744-45-6(Diphenyl isophthalate)
- 168899-58-9(3-Acetoxy-2-methylbenzoic acid)
- 2444-19-1(4-Hydroxyphenyl benzoate)
- 84-62-8(Diphenyl phthalate)
- 93-99-2(Phenyl benzoate)
- 17819-91-9(4-(Benzyloxy)-2-methylbenzoic acid)
- 17696-62-7(Phenyl 4-hydroxybenzoate)
- 1539-04-4(1,4-diphenyl benzene-1,4-dicarboxylate)
- 108593-47-1(Methyl 3-ethoxybenzoate)
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